Cas no 902292-78-8 (2-6-fluoro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide)

2-6-fluoro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide structure
902292-78-8 structure
Product Name:2-6-fluoro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide
CAS No:902292-78-8
MF:C25H18F2N2O3
MW:432.418833255768
CID:6342626
PubChem ID:20868888
Update Time:2024-01-05

2-6-fluoro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-6-fluoro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide
    • 2-[6-fluoro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide
    • 2-[6-fluoro-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide
    • 902292-78-8
    • AKOS001818618
    • F3407-1942
    • 2-(6-fluoro-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide
    • Inchi: 1S/C25H18F2N2O3/c1-15-2-4-16(5-3-15)24(31)21-13-29(22-11-8-18(27)12-20(22)25(21)32)14-23(30)28-19-9-6-17(26)7-10-19/h2-13H,14H2,1H3,(H,28,30)
    • InChI Key: ZTGYWSZRFYGXFH-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(C(C(C1C=CC(C)=CC=1)=O)=CN2CC(NC1C=CC(=CC=1)F)=O)=O

Computed Properties

  • Exact Mass: 432.12854876g/mol
  • Monoisotopic Mass: 432.12854876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 754
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 66.5Ų

2-6-fluoro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3407-1942-2μmol
2-[6-fluoro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide
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F3407-1942-20μmol
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F3407-1942-2mg
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F3407-1942-3mg
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F3407-1942-5mg
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F3407-1942-10mg
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